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Compound of Interest

Compound Name:
Bis(4-methylphenyl)

propanedioate

Cat. No.: B089134 Get Quote

This document provides a concise technical overview of Bis(4-methylphenyl) propanedioate,

focusing on its fundamental chemical properties. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

Core Chemical Data
Bis(4-methylphenyl) propanedioate, also known as Bis-(4-methylphenyl) malonate, is an

ester derivative of propanedioic acid (malonic acid). The core structure consists of a

propanedioate backbone with two 4-methylphenyl groups attached via ester linkages.

Table 1: Molecular Properties of Bis(4-methylphenyl) propanedioate

Property Value

Molecular Formula C17H16O4[1]

Molecular Weight 284.31 g/mol [1]

Exact Mass 284.105 g/mol [1]

Logical Relationship of Components
The molecular structure of Bis(4-methylphenyl) propanedioate can be understood as the

combination of three primary components: a central propanedioate (malonate) core and two
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peripheral 4-methylphenyl (p-tolyl) groups.
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Caption: Formation of Bis(4-methylphenyl) propanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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